Cas no 27470-51-5 (Suxibuzone)

• Product Name: Suxibuzone
• CAS No: 27470-51-5
• MF: C₂₄H₂₆N₂O₆
• MW: 438.473046779633
• MDL: MFCD00079562
• CID: 53159
• PubChem ID: 329824520
• Update Time: 2025-10-29

Suxibuzone Chemical and Physical Properties

Names and Identifiers

• Suxibuzone
• 4-Butyl-4-(hydroxymethyl)-1,2-diphenyl-3,5-pyrazolidinedione hydrogen succinate
• 4-[(4-butyl-3,5-dioxo-1,2-diphenylpyrazolidin-4-yl)methoxy]-4-oxobutanoic acid
• 4-Butyl-4-(hydroxymethyl)-1,2-diphenyl-3,5-pyrazolidinedione hydrogen succinate (ester)
• NCGC00016799-06
• NCGC00016799-01
• Pharmakon1600-01501157
• NCGC00016799-08
• Flamilon
• FT-0630533
• Epitope ID:124941
• Suxibuzon
• Suxibuzona
• D01289
• SUXIBUZONE [INN]
• DivK1c_000171
• CHEBI:32173
• DTXCID601296
• A936730
• CS-4635
• NCGC00016799-03
• Suxibuzonum
• SUXIBUZONE [JAN]
• SUXIBUZONE [EP MONOGRAPH]
• 4-[(4-Butyl-3,5-dioxo-1,2-diphenyl-4-pyrazolidinyl)methoxy]-4-oxobutanoic acid
• AE 17
• NCGC00095261-04
• Calibene
• KBio1_000171
• SUXIBUZONE [EP IMPURITY]
• BSPBio_002327
• NCGC00256470-01
• Prestwick0_000658
• HMS500I13
• NCGC00016799-02
• SR-01000841241-2
• 4-Butyl-4-(.beta.-carboxypropionyl-oxymethyl)-1,2-diphenyl-3,5-pyrazolidinedione
• 4-BUTYL-4-[HYDROXYMETHYL]-1,2-DIPHENYL-3,5-PYRAZOLIDINEDIONE HYDROGEN SUCCINATE [ESTER]
• HMS2097C17
• BRD-K78815826-001-08-8
• MS-27855
• AE-17
• Alfide
• Spectrum2_000966
• AB00052229_08
• NSC-757866
• Prestwick1_000658
• SMR001233279
• SCHEMBL25810
• Succinic acid, monoester with 4-butyl-4-(hydroxymethyl)-1,2-diphenyl-3,5-pyrazolidinedione
• BRD5826
• CCG-40180
• Prestwick_113
• CHEMBL1414320
• Spectrum5_001113
• HY-B1079
• AKOS024374988
• J-016775
• BSPBio_000695
• SUXIBUZONE [WHO-DD]
• Suxibuzonum [INN-Latin]
• SR-01000841241-3
• BPBio1_000765
• HMS1570C17
• Suxibuzone (JAN/INN)
• Tox21_202352
• NINDS_000171
• ONWXNHPOAGOMTG-UHFFFAOYSA-N
• MLS002153938
• KBio2_000801
• KBio2_003369
• Suxibuzone, European Pharmacopoeia (EP) Reference Standard
• 3,5-Pyrazolidinedione, 4-butyl-4-(hydroxymethyl)-1,2-diphenyl-, hydrogen succinate (ester)
• SR-01000841241
• Butanedioic acid, mono[(4-butyl-3,5-dioxo-1,2-diphenyl-4-pyrazolidinyl)methyl] ester
• HMS3371A12
• Flogos
• 4-{[(4-butyl-3,5-dioxo-1,2-diphenylpyrazolidin-4-yl)methyl]oxy}-4-oxobutanoic acid
• EINECS 248-477-6
• Suxibuzone [INN:BAN:JAN]
• 4-Hydroxymethylbutazolidine hemisuccinate
• IDI1_000171
• BRN 0904563
• 4-Butyl-4-hydroxymethyl-1,2-diphenyl-3,5-pyrazolidinedione hydrogen succinate
• NCGC00095261-03
• NCGC00016799-04
• 27470-51-5
• SPBio_002616
• Prestwick2_000658
• CAS-27470-51-5
• Aflogan
• Spectrum_000321
• BRD-K78815826-001-05-4
• 86TDZ5WP2B
• Prestwick3_000658
• NCGC00095261-02
• NS00008152
• Solurol
• HMS1923I17
• Tox21_110615
• SPECTRUM1501157
• 4-Butyl-4-(beta-carboxypropionyl-oxymethyl)-1,2-diphenyl-3,5-pyrazolidinedione
• KBioGR_000786
• NSC757866
• KBio3_001547
• 4-BUTYL-4-[HYDROXYMETHYL]-1,2-DIPHENYL-3,5-PYRAZOLIDINEDIONEHYDROGENSUCCINATE[ESTER]
• UNII-86TDZ5WP2B
• Tox21_302778
• DTXSID6021296
• KBioSS_000801
• NCGC00016799-05
• Suxibuzone; 4-[(4-Butyl-3,5-dioxo-1,2-diphenylpyrazolidin-4-yl)methoxy]-4-oxobutanoic acid
• F85232
• Suxibuzona [INN-Spanish]
• HMS2232E17
• DB13232
• AB00052229_09
• 3-((4-Butyl-3,5-dioxo-1,2-diphenyl-4-pyrazolidinyl)methoxycarbonyl)propionsaeure
• Tox21_110615_1
• SPBio_000971
• BRD-5826
• SUXIBUZONE [MART.]
• Butanedioic acid, mono((4-butyl-3,5-dioxo-1,2-diphenyl-4-pyrazolidinyl)methyl) ester
• Q7650623
• Spectrum3_000664
• NCGC00095261-01
• KBio2_005937
• HMS3714C17
• Spectrum4_000433
• NSC 757866
• NCGC00259901-01
• AB00052229
• SBI-0051667.P002
• 4-((4-Butyl-3,5-dioxo-1,2-diphenylpyrazolidin-4-yl)methoxy)-4-oxobutanoic acid
• BRD-K78815826-001-14-6
• DB-047228
• BRD-K78815826-001-13-8

• MDL： MFCD00079562
• Inchi： 1S/C24H26N2O6/c1-2-3-16-24(17-32-21(29)15-14-20(27)28)22(30)25(18-10-6-4-7-11-18)26(23(24)31)19-12-8-5-9-13-19/h4-13H,2-3,14-17H2,1H3,(H,27,28)
• InChI Key： ONWXNHPOAGOMTG-UHFFFAOYSA-N
• SMILES： O(C(CCC(=O)O)=O)CC1(C(N(C2C=CC=CC=2)N(C2C=CC=CC=2)C1=O)=O)CCCC

Computed Properties

• Exact Mass: 438.17900
• Monoisotopic Mass: 438.179087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 104

Experimental Properties

• Color/Form: No data available
• Density: 1.2847 (rough estimate)
• Melting Point: 126-127°
• Boiling Point: 550.33°C (rough estimate)
• Flash Point: 310.7±31.8 °C
• Refractive Index: 1.6300 (estimate)
• PSA: 104.22000
• LogP: 3.69600
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

Suxibuzone Security Information

• Signal Word：Warning
• Hazard Statement： H302+H312+H332
• Warning Statement： P261-P280-P301+P312+P330
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R20/21/22
• Safety Instruction： S36
• RTECS：WM9640000
• Hazardous Material Identification：
• Toxicity：LD50 orally in mice: 5.683 micromol/kg (Esteve, 1973)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Safety Term：S36
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Suxibuzone

In-Depth Professional Overview of Suxibuzone (CAS No. 27470-51-5): Properties, Applications, and Market Insights

Suxibuzone (CAS No. 27470-51-5) is a non-steroidal anti-inflammatory drug (NSAID) belonging to the pyrazolone derivative class. This compound has garnered significant attention in pharmaceutical research due to its unique pharmacological profile and therapeutic potential. As the demand for effective pain management solutions grows, Suxibuzone remains a subject of interest for researchers and healthcare professionals alike.

The chemical structure of Suxibuzone features a pyrazolone core, which contributes to its anti-inflammatory and analgesic properties. With a molecular formula of C₂₀H₂₀N₂O₃, this compound demonstrates moderate lipophilicity, influencing its pharmacokinetic behavior. Recent studies highlight its mechanism of action as a cyclooxygenase (COX) inhibitor, similar to other NSAIDs, but with a potentially improved safety profile in certain clinical applications.

In therapeutic applications, Suxibuzone has shown efficacy in managing osteoarthritis symptoms, rheumatoid arthritis pain, and other musculoskeletal conditions. Its ability to reduce prostaglandin synthesis makes it particularly valuable for addressing inflammation-related discomfort. Current research trends focus on optimizing its formulation to enhance bioavailability while minimizing gastrointestinal side effects - a common challenge with traditional NSAIDs.

The global market for Suxibuzone pharmaceutical products has shown steady growth, particularly in regions with aging populations where joint-related disorders are prevalent. Pharmaceutical companies are investing in novel delivery systems for Suxibuzone, including sustained-release formulations and topical applications. These innovations aim to address frequent patient queries about "long-lasting pain relief options" and "NSAIDs with fewer side effects" - common search terms in medical databases.

Quality control in Suxibuzone manufacturing follows strict pharmacopeial standards, with HPLC being the preferred analytical method for purity assessment. The compound typically appears as a white to off-white crystalline powder with good stability under recommended storage conditions. Regulatory approvals for Suxibuzone-containing medications vary by region, with some markets requiring additional clinical data for certain indications.

Emerging research directions for Suxibuzone include investigating its potential synergistic effects when combined with other therapeutic agents. Some preclinical studies suggest possible applications beyond pain management, though these require further validation. The scientific community continues to explore answers to frequently searched questions like "how does Suxibuzone compare to newer NSAIDs" and "what are the latest developments in Suxibuzone research".

From a safety perspective, Suxibuzone therapy requires proper medical supervision, particularly regarding dosage adjustments for specific patient populations. Current treatment guidelines emphasize the importance of periodic monitoring during prolonged use, addressing common patient concerns about "long-term NSAID safety". Comparative effectiveness studies remain an active area of investigation to position Suxibuzone appropriately in treatment algorithms.

The synthesis of Suxibuzone involves multi-step organic reactions, with quality benchmarks ensuring the absence of potentially harmful intermediates. Modern green chemistry approaches are being adapted to improve the environmental profile of its production process. These advancements respond to growing industry interest in "sustainable pharmaceutical manufacturing" - a trending topic in both academic and commercial sectors.

In formulation science, Suxibuzone solubility enhancement represents a key challenge being addressed through various technological approaches. Novel excipient systems and particle engineering techniques show promise in overcoming the compound's inherent dissolution limitations. Such innovations directly impact product performance and address frequently searched queries about "fast-acting Suxibuzone formulations".

Looking ahead, the future of Suxibuzone appears promising, with ongoing research exploring its full therapeutic potential. As personalized medicine gains traction, there's growing interest in understanding Suxibuzone pharmacogenomics to optimize treatment outcomes. The compound continues to be relevant in answering contemporary healthcare needs, particularly in pain management strategies for chronic conditions.